Cas no 1334495-19-0 (4-{(tert-butoxy)carbonylamino}-3,3-dimethylpentanoic acid)

• Product Name: 4-{(tert-butoxy)carbonylamino}-3,3-dimethylpentanoic acid
• CAS No: 1334495-19-0
• MF: C₁₂H₂₃NO₄
• MW: 245.315324068069
• MDL: MFCD20232439
• CID: 5613107
• PubChem ID: 119030184
• Update Time: 2023-11-24

4-{(tert-butoxy)carbonylamino}-3,3-dimethylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-3225606
• 1334495-19-0
• 4-{[(tert-butoxy)carbonyl]amino}-3,3-dimethylpentanoic acid
• 4-{(tert-butoxy)carbonylamino}-3,3-dimethylpentanoic acid

• MDL： MFCD20232439
• Inchi： 1S/C12H23NO4/c1-8(12(5,6)7-9(14)15)13-10(16)17-11(2,3)4/h8H,7H2,1-6H3,(H,13,16)(H,14,15)
• InChI Key： MCJHJIQLFFGQFF-UHFFFAOYSA-N
• SMILES： O(C(NC(C)C(C)(C)CC(=O)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 245.16270821g/mol
• Monoisotopic Mass: 245.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 75.6Ų